3-Phenethyl-5-methyl-isoxazole-4-carboxylic acid

• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol
• IUPAC Name: 5-methyl-3-(2-phenylethyl)-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C13H13NO3/c1-9-12(13(15)16)11(14-17-9)8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,15,16)
• InChI Key: PGUIOGAEJVVTFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)CCC2=CC=CC=C2)C(=O)O

Description

3-Phenethyl-5-methyl-isoxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H13NO3 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 300 g. (1.30 mole) 3-phenethyl-5-methyl-isoxazole-4-carboxylic acid ethyl ester, 146 g. (1.60 mole) potassium hydroxide 1500 ml. ethanol and 500 ml. water is stirred for 2 hours at room temperature and 2 additional hours at reflux. The ethanol is evaporated in vacuo and the aqueous solution is cooled and acidified with hydrochloric acid. The resulting solid is filtered and washed with water and triturated with methanol to give 3-phenethyl-5-methyl-isoxazole-4-carboxylic acid; m.p. 154° to 156° C.